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Compound Name: Ammonium dichromate, BioXtra

Cat. No.: B8179976

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth analysis of Ammonium Dichromate, with a specific

focus on the BioXtra grade tailored for high-purity research applications. The document

elucidates the compound's molecular structure, chemical formula, and physicochemical

properties. It further explores its applications in research and development, emphasizing the

importance of the BioXtra specification for ensuring experimental reliability. Detailed protocols,

safety considerations, and visualizations are included to offer a holistic understanding for

laboratory professionals.

Introduction to Ammonium Dichromate
Ammonium dichromate is an inorganic salt with the formula (NH₄)₂Cr₂O₇.[1][2] It consists of

ammonium cations (NH₄⁺) and dichromate anions (Cr₂O₇²⁻).[1] In this compound, chromium

exists in its +6 oxidation state, known as hexavalent chromium, which is a potent oxidizing

agent.[1] The salt forms bright orange-red monoclinic crystals and is odorless.[3][4]
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Historically, ammonium dichromate has been utilized in various fields, including pyrotechnics,

photography, lithography, and as a mordant in dyeing.[1][5] In the laboratory, it has been used

as a source of pure nitrogen.[1][6] However, due to the high toxicity and carcinogenic nature of

hexavalent chromium compounds, its applications have become more specialized and are

conducted under strict safety protocols.[7][8]

Molecular Structure and Chemical Formula
The chemical formula for ammonium dichromate is (NH₄)₂Cr₂O₇.[1][9] This formula indicates

that two ammonium ions are required to balance the 2- charge of the dichromate ion. The

molar mass of ammonium dichromate is approximately 252.07 g/mol .[2][10]

The dichromate anion consists of two chromium atoms, each tetrahedrally coordinated to four

oxygen atoms, with one oxygen atom shared between the two chromium atoms. The

ammonium cation is a polyatomic ion with a central nitrogen atom bonded to four hydrogen

atoms in a tetrahedral arrangement.

The crystal structure of ammonium dichromate is monoclinic.[1] In the solid state, each

ammonium ion is irregularly surrounded by eight oxygen atoms from the dichromate anions,

with distances characteristic of hydrogen bonds.[1]
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Preparation

Reaction

Workup & Purification

Analysis

Dissolve (NH₄)₂Cr₂O₇

in H₂O

Acidify with H₂SO₄

(in ice bath)

Add Benzyl Alcohol

Reflux and Monitor
(TLC)

Extract with
Diethyl Ether

Wash with NaHCO₃

and Brine

Dry over MgSO₄

Solvent Evaporation

Characterize Product
(NMR, IR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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